molecular formula C11H14N2O B13165206 1-(4-amino-2,3-dihydro-1H-indol-1-yl)propan-1-one

1-(4-amino-2,3-dihydro-1H-indol-1-yl)propan-1-one

Cat. No.: B13165206
M. Wt: 190.24 g/mol
InChI Key: JVDXJDIGGSLPQF-UHFFFAOYSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-amino-2,3-dihydro-1H-indol-1-yl)propan-1-one typically involves the reaction of indole derivatives with appropriate reagents under controlled conditions. . The reaction conditions often include the use of catalysts and specific solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

1-(4-amino-2,3-dihydro-1H-indol-1-yl)propan-1-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

1-(4-amino-2,3-dihydro-1H-indol-1-yl)propan-1-one has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 1-(4-amino-2,3-dihydro-1H-indol-1-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

1-(4-amino-2,3-dihydro-1H-indol-1-yl)propan-1-one is unique due to its specific amino and propanone substitutions on the indole ring, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .

Properties

Molecular Formula

C11H14N2O

Molecular Weight

190.24 g/mol

IUPAC Name

1-(4-amino-2,3-dihydroindol-1-yl)propan-1-one

InChI

InChI=1S/C11H14N2O/c1-2-11(14)13-7-6-8-9(12)4-3-5-10(8)13/h3-5H,2,6-7,12H2,1H3

InChI Key

JVDXJDIGGSLPQF-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)N1CCC2=C(C=CC=C21)N

Origin of Product

United States

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